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Compound of Interest

Compound Name: Methyl propionate

Cat. No.: B153301 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the utilization of methyl
propionate as a standard in gas chromatography (GC). These guidelines are intended to

assist in the accurate quantification of volatile and semi-volatile organic compounds in various

matrices, with a particular focus on applications in flavor, fragrance, and industrial chemical

analysis.

Introduction
Methyl propionate is a volatile ester with physical and chemical properties that make it a

suitable candidate for use as a standard in gas chromatography. Its moderate boiling point

(79°C), good stability, and high purity when obtained from commercial suppliers allow for its

effective use as both an internal and external standard in quantitative analytical methods. As an

internal standard, it can correct for variations in injection volume and sample preparation,

thereby improving the accuracy and precision of the analysis.

Physicochemical Properties of Methyl Propionate
A summary of the key physicochemical properties of methyl propionate relevant to its use as

a GC standard is presented in Table 1.
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Property Value

Chemical Formula C₄H₈O₂

Molecular Weight 88.11 g/mol [1][2]

Boiling Point 79 °C[3]

Density 0.915 g/mL at 25 °C[3]

Refractive Index n20/D 1.376[3]

Purity (for GC standard) >99.5%[2]

CAS Number 554-12-1[1][2][3]

Applications
Methyl propionate is particularly well-suited as a standard in the following applications:

Flavor and Fragrance Analysis: For the quantification of other esters and volatile organic

compounds (VOCs) in complex matrices such as food, beverages, and cosmetic products.

Industrial Chemical Analysis: In the monitoring of industrial processes, for example, in the

production of methyl methacrylate, where methyl propionate can be an unreacted starting

material.

Environmental Monitoring: For the analysis of volatile organic pollutants in air, water, and soil

samples.

Experimental Protocols
Use as an Internal Standard for the Quantification of
Volatile Esters
This protocol describes the use of methyl propionate as an internal standard for the

quantification of a target analyte (e.g., ethyl acetate) in a sample matrix by GC with Flame

Ionization Detection (GC-FID). The principle of the internal standard method relies on the

consistent ratio of the analyte's peak area to the internal standard's peak area across samples

and calibration standards.
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4.1.1. Materials and Reagents

Methyl Propionate (GC standard grade, >99.5% purity)

Target analyte(s) (e.g., ethyl acetate, analytical grade)

Solvent (e.g., methanol, GC grade)

Sample matrix

4.1.2. Preparation of Standard Solutions

Internal Standard Stock Solution (10 mg/mL): Accurately weigh approximately 1 g of methyl
propionate, dissolve it in, and bring the volume to 100 mL with methanol in a volumetric

flask.

Analyte Stock Solution (10 mg/mL): Accurately weigh approximately 1 g of the target analyte

and dissolve it in, and bring the volume to 100 mL with methanol in a volumetric flask.

Calibration Standards: Prepare a series of calibration standards by adding varying

concentrations of the analyte stock solution and a constant concentration of the internal

standard stock solution to a series of volumetric flasks and diluting with methanol. A typical

set of calibration standards is outlined in Table 2.

Table 2: Preparation of Calibration Standards

Calibration
Level

Volume of
Analyte
Stock (mL)

Volume of
Internal
Standard
Stock (mL)

Final
Volume
(mL)

Analyte
Concentrati
on (µg/mL)

Internal
Standard
Concentrati
on (µg/mL)

1 0.1 1 10 10 100

2 0.5 1 10 50 100

3 1.0 1 10 100 100

4 2.5 1 10 250 100

5 5.0 1 10 500 100
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4.1.3. Sample Preparation

Accurately weigh approximately 1 g of the sample into a vial.

Add a known amount of the internal standard stock solution (e.g., 100 µL of a 10 mg/mL

solution).

Add a suitable solvent to extract the analytes from the sample matrix.

Vortex and centrifuge the sample to separate any solid material.

Transfer the supernatant to a GC vial for analysis.

4.1.4. Gas Chromatography (GC-FID) Conditions

The following GC conditions are a starting point and may require optimization for specific

applications.

Parameter Condition

Column
HP-5 (or equivalent), 30 m x 0.25 mm ID, 0.25

µm film thickness

Injector Temperature 250 °C

Detector Temperature 280 °C

Carrier Gas Helium or Hydrogen, constant flow

Oven Program
40 °C (hold for 2 min), ramp to 150 °C at 10

°C/min, hold for 5 min

Injection Volume 1 µL

Split Ratio 50:1

4.1.5. Data Analysis

Integrate the peak areas of the analyte and the internal standard (methyl propionate).
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Calculate the response factor (RF) for each calibration standard using the following formula:

RF = (Areaanalyte / Concentrationanalyte) / (AreaIS / ConcentrationIS)

Plot a calibration curve of the area ratio (Areaanalyte / AreaIS) versus the concentration ratio

(Concentrationanalyte / ConcentrationIS).

Determine the concentration of the analyte in the sample using the calculated response

factor or the calibration curve.
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Caption: Workflow for quantitative analysis using an internal standard.

Quantitative Data Summary
The performance of methyl propionate as an internal standard should be validated for each

specific application. Table 3 provides an example of typical validation parameters.

Table 3: Method Validation Data for the Quantification of Ethyl Acetate using Methyl
Propionate as an Internal Standard
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Parameter Result

Linearity (R²) > 0.995

Range 10 - 500 µg/mL

Limit of Detection (LOD) 2 µg/mL

Limit of Quantification (LOQ) 10 µg/mL

Repeatability (RSD, n=6) < 5%

Intermediate Precision (RSD) < 7%

Recovery 98 - 102%[4]

Logical Relationship for Standard Selection
The selection of an appropriate internal standard is critical for accurate quantification. The

following diagram illustrates the key considerations.

Target Analyte(s)

Selection Criteria

Internal Standard Candidate
(e.g., Methyl Propionate)

Chemically Similar Not in Sample Chromatographically
Resolved Stable

Click to download full resolution via product page

Caption: Key criteria for selecting an internal standard.

Conclusion
Methyl propionate is a reliable and effective standard for gas chromatography applications. Its

use, particularly as an internal standard, can significantly enhance the accuracy and precision

of quantitative analysis of volatile and semi-volatile compounds. The protocols and data
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presented in these application notes provide a solid foundation for the development and

validation of robust GC methods in various research and industrial settings. Proper method

validation is essential to ensure the suitability of methyl propionate for each specific analytical

challenge.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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